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Compound of Interest

Compound Name: 4-Hexenoic acid

Cat. No.: B072198

A comprehensive search for published literature and experimental data on the comparative
metabolomics of cells treated with 4-Hexenoic acid has revealed a significant lack of available
research. At present, there is insufficient public data to generate a comprehensive comparison
guide that meets the specified requirements for quantitative data, detailed experimental
protocols, and signaling pathway diagrams.

Our investigation into existing scientific literature did not yield any studies that specifically detail
a comparative metabolomics analysis of cells following treatment with 4-Hexenoic acid. The
Human Metabolome Database acknowledges 4-Hexenoic acid, also known as gamma-
hexenoic acid, as a medium-chain fatty acid, but notes a scarcity of published articles on this
particular compound.[1] An early study from 1959 investigated the effects of a derivative, 2-(4-
biphenylyl)-4-hexenoic acid, on lipid metabolism, but its age and lack of detailed, modern
metabolomic data render it unsuitable for the requested guide.[2]

While direct research on 4-Hexenoic acid is limited, there is a more substantial body of work
on the closely related saturated fatty acid, Hexanoic acid. Studies on hexanoic acid have
explored its effects on lipid and glucose metabolism in various models, including the HepG2
hepatoma cell line and in mice.[3][4][5] These studies provide some of the types of quantitative
data and experimental methodologies that would be necessary for a comparative guide. For
instance, research has shown that hexanoic acid can influence the expression of genes
involved in fatty acid biosynthesis and can impact insulin sensitivity.[4][5]
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However, due to the distinct chemical structures of 4-Hexenoic acid (unsaturated) and
Hexanoic acid (saturated), their metabolic effects are likely to differ. Therefore, data from
studies on Hexanoic acid cannot be directly extrapolated to create a guide on 4-Hexenoic
acid.

We are unable to provide the requested comparison guide, including data tables and pathway
diagrams, for 4-Hexenoic acid at this time due to the absence of requisite experimental data in
the public domain. Further primary research would be necessary to generate the data needed
for such a guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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